threo-Ifenprodil hemitartrate

• Molecular Formula: C92H120N4O20
• Molecular Weight: 1601.9 g/mol
• InChI: InChI=1S/4C21H27NO2.2C4H6O6/c4*1-16(21(24)19-7-9-20(23)10-8-19)22-13-11-18(12-14-22)15-17-5-3-2-4-6-17;2*5-1(3(7)8)2(6)4(9)10/h4*2-10,16,18,21,23-24H,11-15H2,1H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t4*16-,21+;;/m1100../s1
• InChIKey: MMUFFGLAKFWLGJ-RRQZTXAJSA-N

threo-Ifenprodil Hemitartrate Overview

threo-Ifenprodil hemitartrate (CAS 1312991-83-5) is a stereochemically pure threo diastereomer of the phenylethanolamine ifenprodil, supplied as the hemitartrate salt with ≥98% HPLC purity . The compound functions as a GluN2B (formerly NR2B) subunit-selective non-competitive NMDA receptor antagonist (IC50 0.22 μM at GluN2B vs. 324.8 μM at GluN2A, ≈1,476-fold selectivity) and simultaneously acts as a potent sigma receptor agonist (Ki 59.1 nM at σ1, Ki 2 nM at σ2) . Unlike racemic ifenprodil, the threo configuration confers ~8-fold reduced affinity at α1-adrenoceptors, thereby partially separating NMDA antagonist activity from α1-adrenergic off-target engagement [1]. The compound additionally inhibits the hERG potassium channel (IC50 88 nM) and demonstrates antiarrhythmic activity in vivo, a property distinct among GluN2B tool compounds [2].

GluN2B Subunit-selective NMDA receptor antagonist for study fit

Dual σ Sigma-1/sigma-2 agonist for receptor crosstalk models

Threo Stereochemically defined diastereomer with reduced α1 off-target engagement

• [1] Chenard BL et al. (1991) Separation of alpha 1 adrenergic and N-methyl-D-aspartate antagonist activity in a series of ifenprodil compounds. Journal of Medicinal Chemistry, 34(10): 3085-3090. PMID: 1681106. View Source
• [2] Monassier L et al. (2007) σ2-receptor ligand-mediated inhibition of inwardly rectifying K+ channels in the heart. Journal of Pharmacology and Experimental Therapeutics, 322(1): 341-350. PMID: 17460149. View Source

Why threo-Ifenprodil Cannot Be Substituted

Ifenprodil possesses two chiral centers, yielding four stereoisomers with distinct pharmacological profiles that preclude simple interchange [1]. The (−) threo enantiomer (IC50 0.22 μM at NR1A/NR2B) is approximately 4-fold more potent than the (+) threo enantiomer (IC50 0.76 μM) and equipotent to (+) erythro-ifenprodil, while racemic ifenprodil (IC50 ~0.34 μM) represents an undefined mixture [2]. Critically, the threo configuration partially dissociates GluN2B antagonism from α1-adrenoceptor blockade—a selectivity advantage lost with erythro-ifenprodil or racemic material [3]. Compared to next-generation GluN2B antagonists such as Ro 25-6981 (GluN2B IC50 0.009 μM) or CP-101,606 (IC50 0.039 μM), threo-ifenprodil offers unique sigma receptor pharmacology (σ2 Ki 2 nM) and cardiac hERG activity (IC50 88 nM) that are absent or divergent in these analogs, making it irreplaceable for studies where dual GluN2B/sigma pharmacology or hERG-related endpoints are required [4][5].

Racemic material

Undefined stereoisomer mixture may alter GluN2B potency and α1-adrenoceptor selectivity

Erythro diastereomer

Comparable sigma-2 affinity but retains higher α1-adrenoceptor burden, confounding native tissue assays

Other GluN2B antagonists

Ro 25-6981, CP-101,606 lack sigma receptor and hERG pharmacology; dual-mechanism endpoints not supported

• [1] Avenet P et al. (1996) Antagonist properties of the stereoisomers of ifenprodil at NR1A/NR2A and NR1A/NR2B subtypes of the NMDA receptor expressed in Xenopus oocytes. European Journal of Pharmacology, 296(2): 209-213. PMID: 8838458. View Source
• [2] Avenet P et al. (1996) Antagonist properties of the stereoisomers of ifenprodil at NR1A/NR2A and NR1A/NR2B subtypes of the NMDA receptor expressed in Xenopus oocytes. IC50 values: (+) erythro 0.21 μM, (−) threo 0.22 μM, (−) erythro 0.81 μM, (+) threo 0.76 μM. View Source
• [3] Chenard BL et al. (1991) Separation of alpha 1 adrenergic and N-methyl-D-aspartate antagonist activity in a series of ifenprodil compounds. J Med Chem, 34(10): 3085-3090. PMID: 1681106. View Source
• [4] Hashimoto K and London ED (1995) Interactions of erythro-ifenprodil, threo-ifenprodil, erythro-iodoifenprodil, and eliprodil with subtypes of sigma receptors. European Journal of Pharmacology, 273(3): 307-310. PMID: 7737340. View Source
• [5] PMC Table 2. Activity at GluN1/2X (in μM). Comparative IC50 data for Ifenprodil, CP-101,606, Ro 25-6981, and EVT-101 at GluN2A-D subunits. PMC7325486. View Source

threo-Ifenprodil Differentiation Evidence

Stereochemistry-Dependent GluN2B Antagonist Potency

In heteromeric NR1A/NR2B receptors expressed in Xenopus oocytes under two-electrode voltage-clamp, the (−) threo enantiomer of ifenprodil (present in threo-ifenprodil hemitartrate) exhibits an IC50 of 0.22 μM versus 0.76 μM for the (+) threo enantiomer—a 3.5-fold potency advantage [1]. The (−) threo enantiomer is equipotent to the most active erythro enantiomer ((+) erythro, IC50 0.21 μM), but unlike erythro-ifenprodil, threo-ifenprodil carries substantially lower α1-adrenoceptor affinity. All four stereoisomers are weak antagonists at NR1A/NR2A receptors (IC50 >100 μM), confirming that GluN2B selectivity is preserved across stereoisomers, but only the (−) threo form combines high GluN2B potency with reduced α1-adrenergic burden [2].

GluN2B potency

Head-to-head

IC50 0.22 μM
3.5× over (+) threo

Assay potency context for stereoisomer selection

NR1A/NR2B oocyte voltage-clamp

Evidence Dimension	GluN2B (NR1A/NR2B) antagonist potency (IC50)
Target Compound Data	(−) threo-ifenprodil: IC50 0.22 μM
Comparator Or Baseline	(+) threo-ifenprodil: IC50 0.76 μM; (−) erythro-ifenprodil: IC50 0.81 μM; (+) erythro-ifenprodil: IC50 0.21 μM
Quantified Difference	3.5-fold more potent than (+) threo; 3.7-fold more potent than (−) erythro; equipotent to (+) erythro
Conditions	Recombinant NR1A/NR2B NMDA receptors expressed in Xenopus oocytes; two-electrode voltage-clamp recording

Why This Matters

Procurement of threo-ifenprodil hemitartrate (containing the (−) threo enantiomer) ensures a defined, high-potency stereoisomer rather than an undefined mixture with 3–4× weaker components, directly impacting assay sensitivity and reproducibility.

• [1] Avenet P et al. (1996) Antagonist properties of the stereoisomers of ifenprodil at NR1A/NR2A and NR1A/NR2B subtypes of the NMDA receptor expressed in Xenopus oocytes. Eur J Pharmacol, 296(2): 209-213. PMID: 8838458. View Source
• [2] Chenard BL et al. (1991) Separation of alpha 1 adrenergic and N-methyl-D-aspartate antagonist activity in a series of ifenprodil compounds. J Med Chem, 34(10): 3085-3090. PMID: 1681106. View Source

Reduced α1-Adrenoceptor Affinity

threo-Ifenprodil hemitartrate displays approximately 8-fold reduced affinity at α1-adrenoceptors compared to racemic ifenprodil (Cat. No. 0545, the standard ifenprodil hemitartrate reference compound) . This stereochemistry-driven selectivity improvement was first explicitly demonstrated by Chenard et al. (1991), who established that α1-adrenergic and NMDA receptor activities can be separated by selecting the threo relative stereochemistry [1]. Hashimoto and London (1995) further confirmed that threo-ifenprodil has lower α1-adrenoceptor affinity than erythro-ifenprodil, making it more selective for sigma-2 sites [2]. In contrast, racemic ifenprodil and erythro-ifenprodil retain significant α1-adrenergic antagonist activity, which can confound interpretation in native tissue or in vivo preparations where α1-mediated vascular effects are present.

α1-adrenoceptor affinity

Cross-study comparable

~8-fold reduced

Cleaner signaling in native tissue assays

Versus racemic ifenprodil

Evidence Dimension	α1-adrenoceptor binding affinity (fold reduction vs. racemic ifenprodil)
Target Compound Data	~8-fold reduced α1-adrenoceptor affinity vs. racemic ifenprodil (Cat. No. 0545)
Comparator Or Baseline	Racemic ifenprodil hemitartrate (Cat. No. 0545): baseline α1 affinity; erythro-ifenprodil: higher α1 affinity than threo-ifenprodil
Quantified Difference	~8-fold reduction in α1 binding; qualitative selectivity improvement over erythro-ifenprodil
Conditions	Radioligand displacement assays; referenced in Tocris/R&D Systems product characterization and primary literature

Why This Matters

For experiments in native tissues or intact animals where α1-adrenoceptor-mediated vasoconstriction or hemodynamic changes could confound NMDA-receptor-mediated endpoints, threo-ifenprodil hemitartrate provides a cleaner pharmacological signal than racemic or erythro-ifenprodil.

• [1] Chenard BL et al. (1991) Separation of alpha 1 adrenergic and N-methyl-D-aspartate antagonist activity in a series of ifenprodil compounds. J Med Chem, 34(10): 3085-3090. PMID: 1681106. View Source
• [2] Hashimoto K and London ED (1995) Interactions of erythro-ifenprodil, threo-ifenprodil, erythro-iodoifenprodil, and eliprodil with subtypes of sigma receptors. Eur J Pharmacol, 273(3): 307-310. PMID: 7737340. View Source

hERG Channel Inhibition and Antiarrhythmic Activity

threo-Ifenprodil hemitartrate inhibits the hERG potassium channel with an IC50 of 88 nM, a property confirmed by patch-clamp electrophysiology in hERG-transfected COS-7 cells . In vivo, threo-ifenprodil reduces phenylephrine-induced cardiac arrhythmias in rabbits and prolongs action potential duration in rabbit Purkinje fibers, consistent with Class III antiarrhythmic activity [1]. This hERG activity is linked to sigma-2 receptor agonism but also involves a direct channel interaction independent of sigma-2 receptors [2]. By contrast, commonly used GluN2B-selective antagonists including Ro 25-6981, CP-101,606 (traxoprodil), and EVT-101 are not reported to exhibit significant hERG inhibition or antiarrhythmic activity at comparable concentrations—indeed, avoiding hERG liability was a key design objective for later-generation GluN2B antagonists [3]. Eliprodil, a close structural analog, has substantially lower sigma-2 affinity (Ki ≈630 nM) and is not associated with antiarrhythmic effects [4].

hERG inhibition

Cross-study comparable

IC50 88 nM

hERG and antiarrhythmic assay context

hERG-transfected COS-7 cells

Evidence Dimension	hERG potassium channel inhibition (IC50) and in vivo antiarrhythmic activity
Target Compound Data	threo-ifenprodil: hERG IC50 88 nM; antiarrhythmic activity demonstrated in rabbit model in vivo
Comparator Or Baseline	Ro 25-6981, CP-101,606, EVT-101: no significant hERG inhibition reported at pharmacologically relevant concentrations; eliprodil: sigma-2 Ki ≈630 nM (≈315-fold weaker than threo-ifenprodil σ2 Ki 2 nM)
Quantified Difference	hERG IC50 88 nM vs. negligible hERG activity for Ro 25-6981/CP-101,606/EVT-101; σ2 affinity 315-fold higher than eliprodil
Conditions	hERG IC50: patch-clamp in hERG-transfected COS-7 cells; antiarrhythmic activity: phenylephrine-induced arrhythmia model in rabbits; sigma-2 Ki: radioligand binding in rat brain membranes

Why This Matters

threo-Ifenprodil hemitartrate is the only commercially available GluN2B antagonist tool compound with well-characterized hERG inhibition and in vivo antiarrhythmic activity, making it indispensable for cardiac electrophysiology research and for studies investigating sigma-2 receptor-mediated cardiac effects.

• [1] Monassier L et al. (2007) σ2-receptor ligand-mediated inhibition of inwardly rectifying K+ channels in the heart. J Pharmacol Exp Ther, 322(1): 341-350. PMID: 17460149. View Source
• [2] Monassier L et al. (2007) σ2-receptor ligand-mediated inhibition of inwardly rectifying K+ channels in the heart. J Pharmacol Exp Ther, 322(1): 341-350. Data on hERG-transfected COS-7 cells and SM-21 antagonism experiments. View Source
• [3] PMC Table 2. Activity at GluN1/2X (in μM). Comparative IC50 data for Ifenprodil, CP-101,606, Ro 25-6981, and EVT-101. No hERG data reported. PMC7325486. View Source
• [4] Hashimoto K and London ED (1995) Interactions of erythro-ifenprodil, threo-ifenprodil, erythro-iodoifenprodil, and eliprodil with subtypes of sigma receptors. Eliprodil σ2 Ki ≈630 nM. Eur J Pharmacol, 273(3): 307-310. PMID: 7737340. View Source

Dual Sigma-1/Sigma-2 Agonist Profile

threo-Ifenprodil hemitartrate acts as a potent agonist at both sigma receptor subtypes, with Ki values of 59.1 nM at σ1 and 2 nM at σ2—representing approximately 30-fold selectivity for sigma-2 over sigma-1 . This dual sigma pharmacology is absent in other widely used GluN2B antagonists: Ro 25-6981, CP-101,606, and EVT-101 are not reported to possess meaningful sigma receptor affinity, as their development programs explicitly targeted pure GluN2B antagonism [1]. Among ifenprodil analogs, eliprodil shows σ1 affinity (Ki ≈13 nM) but negligible σ2 affinity (Ki ≈630 nM), making it a sigma-1-preferring ligand with a 48-fold selectivity ratio opposite to that of threo-ifenprodil . Erythro-ifenprodil matches threo-ifenprodil's σ2 affinity (Ki ≈2 nM) but carries higher α1-adrenoceptor burden, reducing its utility as a selective sigma-2 probe [2].

Sigma receptor profile

Cross-study comparable

σ2 Ki 2 nM
30× σ2/σ1 selectivity

Dual sigma agonism for crosstalk studies

Radioligand binding in rat brain

Evidence Dimension	Sigma-1 and sigma-2 receptor binding affinity (Ki) and selectivity ratio
Target Compound Data	σ1 Ki = 59.1 nM; σ2 Ki = 2 nM; σ2/σ1 selectivity ratio ≈30-fold
Comparator Or Baseline	Ro 25-6981, CP-101,606, EVT-101: sigma affinity not reported / negligible; eliprodil: σ1 Ki ≈13 nM, σ2 Ki ≈630 nM (σ1-preferring, ≈48-fold); erythro-ifenprodil: σ2 Ki ≈2 nM but higher α1-adrenoceptor affinity
Quantified Difference	30-fold σ2-over-σ1 selectivity; σ2 affinity 315-fold higher than eliprodil; sigma pharmacology absent in Ro 25-6981/CP-101,606/EVT-101
Conditions	Radioligand binding assays using [3H]ifenprodil and [3H]DTG in rat brain membrane preparations

Why This Matters

threo-Ifenprodil hemitartrate is uniquely positioned as the only commercially available compound that combines GluN2B antagonism with dual sigma-1/sigma-2 agonism, enabling studies of GluN2B–sigma receptor crosstalk without requiring co-administration of separate tool compounds.

• [1] PMC Table 2. Activity at GluN1/2X (in μM). Ro 25-6981, CP-101,606, and EVT-101 characterized as pure GluN2B antagonists without sigma activity. PMC7325486. View Source
• [2] Hashimoto K and London ED (1995) Interactions of erythro-ifenprodil, threo-ifenprodil, erythro-iodoifenprodil, and eliprodil with subtypes of sigma receptors. Eur J Pharmacol, 273(3): 307-310. PMID: 7737340. View Source

High Aqueous Solubility

threo-Ifenprodil hemitartrate is soluble to 25 mM in water and to 100 mM in DMSO, enabling preparation of concentrated stock solutions in either aqueous buffer or organic solvent without the need for surfactants or co-solvents . This solubility profile compares favorably with the free base form of ifenprodil, which typically requires DMSO for dissolution at comparable concentrations . The hemitartrate salt form enhances aqueous solubility while maintaining chemical stability at room temperature storage, a practical advantage for laboratories performing repeated dosing or medium-throughput screening . Many next-generation GluN2B antagonists such as EVT-101 and CP-101,606 are supplied as hydrochloride or mesylate salts with variable solubility characteristics that may require specialized solubilization protocols depending on the supplier and batch .

Aqueous solubility

Data to verify

25 mM in water

Supports aqueous formulation for assays

Supplier-reported; sonication recommended

Evidence Dimension	Solubility in water and DMSO (mM)
Target Compound Data	25 mM in water; 100 mM in DMSO
Comparator Or Baseline	Ifenprodil free base: limited aqueous solubility, DMSO-dependent; EVT-101, CP-101,606: solubility varies by salt form and supplier batch
Quantified Difference	Aqueous solubility of 25 mM enables direct dissolution in physiological buffers without organic co-solvent, reducing DMSO carryover artifacts
Conditions	Solubility determined at room temperature; sonication recommended for full dissolution per supplier guidelines

Why This Matters

High aqueous solubility reduces experimental variability from DMSO carryover, simplifies buffer preparation for electrophysiology and cell-based assays, and supports consistent dosing across multi-well formats—key considerations for procurement decisions in core facilities and screening laboratories.

threo-Ifenprodil Application Scenarios

Sigma-2 Receptor Function Research

With a sigma-2 Ki of 2 nM and ~8-fold reduced α1-adrenoceptor affinity compared to racemic ifenprodil, threo-ifenprodil hemitartrate is the preferred sigma-2 agonist for studies where α1-mediated vascular or neuronal effects must be minimized [1]. Erythro-ifenprodil, despite comparable σ2 affinity, retains higher α1-adrenoceptor activity, while eliprodil's σ2 affinity is >300-fold weaker (Ki ≈630 nM), rendering it unsuitable for sigma-2-focused experiments [2]. The combination of high σ2 potency and reduced off-target adrenergic activity makes this compound uniquely suited for investigating sigma-2 receptor roles in cardiac electrophysiology, cancer cell proliferation, and CNS synapse modulation without the confounding vasoactive effects of racemic ifenprodil.

Cardiac Electrophysiology and Antiarrhythmic Studies

threo-Ifenprodil hemitartrate inhibits hERG (IC50 88 nM) and demonstrates Class III antiarrhythmic activity in vivo (rabbit phenylephrine-induced arrhythmia model), a pharmacological profile not shared by Ro 25-6981, CP-101,606, or EVT-101 [3]. This compound enables mechanistic studies dissecting the contribution of sigma-2 receptor agonism versus direct hERG channel block to action potential prolongation and arrhythmia suppression [4]. Procurement of this specific stereoisomer is critical because the hERG/sigma-2 relationship was characterized using threo-ifenprodil specifically; racemic ifenprodil and erythro-ifenprodil introduce additional α1-adrenoceptor-mediated hemodynamic effects that confound cardiac electrophysiology readouts.

GluN2B Subtype-Selective NMDA Receptor Studies

At recombinant NR1A/NR2B receptors, (−) threo-ifenprodil (IC50 0.22 μM) is 3.5–4× more potent than (+) threo-ifenprodil (0.76 μM) and (−) erythro-ifenprodil (0.81 μM), as established by direct head-to-head voltage-clamp comparison [5]. This stereochemical definition is essential for quantitative pharmacology experiments where precise antagonist concentration–response relationships are required. The compound's 1,476-fold selectivity for GluN2B over GluN2A (IC50 324.8 μM at GluN2A) further ensures that at concentrations achieving full GluN2B blockade, GluN2A-containing receptors remain largely unaffected . Researchers requiring cleaner GluN2B pharmacology than racemic ifenprodil (which represents a mixture of stereoisomers of varying potency) should select threo-ifenprodil hemitartrate.

Dual GluN2B and Sigma Receptor Pharmacology

threo-Ifenprodil hemitartrate is the only commercially available compound that simultaneously antagonizes GluN2B-containing NMDA receptors (IC50 0.22 μM) and activates sigma-1 (Ki 59.1 nM) and sigma-2 (Ki 2 nM) receptors . This triple-target profile is absent in Ro 25-6981, CP-101,606, and EVT-101, which are pure GluN2B antagonists, and is distinct from eliprodil, which shows sigma-1 but negligible sigma-2 agonism [6]. For studies exploring the therapeutic potential of combined GluN2B blockade and sigma receptor activation—relevant to cerebral ischemia, traumatic brain injury, and certain psychiatric indications—threo-ifenprodil hemitartrate provides a single-agent tool that avoids the pharmacokinetic complexity and potential drug–drug interactions of co-administering separate GluN2B and sigma ligands.

Application

Selection Property

Validation Focus

Sigma-2 receptor function research

Sigma-2 potency & reduced α1 engagement

σ2-mediated endpoints without α1 confound

Cardiac electrophysiology research

hERG inhibition & antiarrhythmic profile

Cardiac action potential and arrhythmia endpoints

GluN2B-selective NMDA receptor studies

Stereochemically defined GluN2B potency

NR2B currents vs. off-target subunit activity

Dual GluN2B/sigma receptor pharmacology

Triple-target (GluN2B/σ1/σ2) tool

Crosstalk and polypharmacology endpoints in CNS models

• [1] Hashimoto K and London ED (1995) Interactions of erythro-ifenprodil, threo-ifenprodil, erythro-iodoifenprodil, and eliprodil with subtypes of sigma receptors. Eur J Pharmacol, 273(3): 307-310. PMID: 7737340. View Source
• [2] Hashimoto K and London ED (1995) σ2 Ki data for threo-ifenprodil (2 nM), erythro-ifenprodil (2 nM), and eliprodil (630 nM). Eur J Pharmacol, 273(3): 307-310. View Source
• [3] Monassier L et al. (2007) σ2-receptor ligand-mediated inhibition of inwardly rectifying K+ channels in the heart. hERG IC50 88 nM; antiarrhythmic activity in rabbits. J Pharmacol Exp Ther, 322(1): 341-350. PMID: 17460149. View Source
• [4] Monassier L et al. (2007) σ2-receptor ligand-mediated inhibition of inwardly rectifying K+ channels in the heart. Discussion of sigma-2-dependent and independent hERG block mechanisms. J Pharmacol Exp Ther, 322(1): 341-350. PMID: 17460149. View Source
• [5] Avenet P et al. (1996) Antagonist properties of the stereoisomers of ifenprodil at NR1A/NR2A and NR1A/NR2B subtypes of the NMDA receptor. IC50 values: (−) threo 0.22 μM, (+) threo 0.76 μM. Eur J Pharmacol, 296(2): 209-213. PMID: 8838458. View Source
• [6] PMC Table 2. Activity at GluN1/2X (in μM). Ro 25-6981, CP-101,606, and EVT-101 lack sigma activity. Tocris Eliprodil page: σ1 Ki 13 nM, σ2 Ki not reported/negligible. PMC7325486. View Source